BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular structure of 2,4-Dimethylbenzenethiol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,4-Dimethylbenzenethiol
CAS No.: 13616-82-5
Cat. No.: B047642

Get Quote

The Molecular Structure & Application Guide: 2,4-Dimethylbenzenethiol[1]

Executive Summary

2,4-Dimethylbenzenethiol (CAS: 13616-82-5), also designated as 2,4-Xylenethiol, acts as a
critical sulfur-based nucleophile in modern medicinal chemistry and materials science.[1] Unlike
its oxygen analog (2,4-xylenol), the thiol moiety confers unique acidity (pKa ~6—7), oxidation
potential, and metal-binding affinity.[1]

Its primary industrial significance lies in its role as a strategic pharmacophore precursor—most
notably in the synthesis of the antidepressant Vortioxetine, where it introduces the aryl-
thioether linkage essential for serotonin receptor modulation.[1] Beyond pharma, it serves as a
chain-transfer agent in polymerization and a stabilizing ligand for noble metal nanoclusters
(Au/Ag).[1]

This guide dissects the molecular architecture, spectroscopic fingerprint, synthetic pathways,
and handling protocols required for high-integrity research applications.[1]
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Molecular Architecture & Physiochemical
Properties[1]

The reactivity of 2,4-dimethylbenzenethiol is dictated by the interplay between the electron-
donating methyl groups and the polarizable sulfur atom.[1]

2.1 Structural Connectivity

The molecule consists of a benzene core substituted at the C1 position with a sulfhydryl (-SH)
group.[1] Methyl (-CHs) groups occupy the C2 (ortho) and C4 (para) positions.[1]

 Steric Influence: The C2-methyl group exerts steric pressure on the thiol moiety, often forcing
the S-H bond out of coplanarity with the aromatic ring, which subtly influences the S-H bond
dissociation energy (BDE).[1]

» Electronic Effect: Both methyl groups are weak electron donors (inductive effect, +1).[1] This
increases the electron density on the sulfur atom compared to unsubstituted benzenethiol,
making 2,4-dimethylbenzenethiol a stronger nucleophile but slightly less acidic.[1]

2.2 Key Physical Constants
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Property Value Context

Molecular Formula CsH10S MW: 138.23 g/mol

High BP due to dipole-dipole
Boiling Point 207-208 °C interactions (weaker H-bonding
than phenols).[1]

Density 1.022 g/mL Slightly denser than water.[1]

Significantly more acidic than
2,4-xylenol (pKa ~10.5);
deprotonates readily with weak
bases (e.g., K2COs).[1]

pKa (Predicted) ~7.0

Oxidizes to disulfide
Appearance Colorless/Pale Yellow Liquid (yellow/brown) upon air

exposure.[1]

Characteristic "stench"

Odor Threshold <1 ppb requiring bleach neutralization.

[1]

Spectroscopic Fingerprinting

Accurate identification requires multi-modal analysis. The following data points are standard for
high-purity (>98%) samples.

3.1 Nuclear Magnetic Resonance (NMR)
e H NMR (CDCls, 400 MHz):

o 0 2.25 & 2.30 ppm (s, 6H): Two distinct singlets for C2-CHs and C4-CHs.

o 9 3.1-3.3 ppm (s/br, 1H): The S-H proton.[1] Shift varies with concentration and solvent H-
bonding.[1]

o 0 6.8-7.2 ppm (m, 3H): Aromatic protons.[1]

» H3: Singlet-like (due to weak meta-coupling).[1]
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» H5/H6: Doublets (ortho-coupling, J = 8 Hz).[1]

e 13C NMR:

o Distinct peaks for methyl carbons (~20 ppm) and aromatic carbons (125-140 ppm).[1] The
C-S carbon typically appears upfield relative to C-O analogs.[1]

3.2 Infrared Spectroscopy (FT-IR)

o S-H Stretch: A weak, sharp band at 2550—-2600 cm~1.[1] This is the diagnostic peak; its
absence usually indicates oxidation to the disulfide.[1]

e C=C Aromatic: 1450-1600 cm~1,[1]

3.3 Mass Spectrometry (GC-MS)

e Molecular lon (M+): m/z 138.[1]

o Base Peak: Often m/z 105 (Loss of -SH radical, [M-33]*) or m/z 137 ([M-H]*).[1]

Synthetic Pathways & Manufacturing

Researchers typically encounter two grades: Industrial (Sulfonyl Reduction) and Pharma-Grade
(Newman-Kwart).[1]

Method A: Sulfonyl Chloride Reduction (Industrial Route)

Used for bulk production where trace disulfide impurities are acceptable.[1]

¢ Chlorosulfonation: 1,3-Xylene + Chlorosulfonic acid - 2,4-Dimethylbenzenesulfonyl
chloride.[1][2]

¢ Reduction: The sulfonyl chloride is reduced using Zinc/H2SO0a4 or LiAlHa4 to the thiol.[1]

o Drawback: Can yield disulfide byproducts if reduction is incomplete.[1]

Method B: Newman-Kwart Rearrangement (High-Purity Route)

Preferred for drug development to avoid regioisomers.[1]
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» Activation: 2,4-Dimethylphenol is reacted with dimethylthiocarbamoyl chloride to form the O-
aryl thiocarbamate.[1][3]

e Thermal Rearrangement: Heating (~250°C) migrates the sulfur to the ring, forming the S-aryl
thiocarbamate.[1]

e Hydrolysis: Basic hydrolysis yields the free thiol.[1]

Visualization: Synthetic Logic
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Caption: Comparison of the Industrial Chlorosulfonation route vs. the Laboratory Newman-
Kwart Rearrangement for synthesizing 2,4-Dimethylbenzenethiol.

Applications in Drug Discovery: The Vortioxetine
Case

The most high-profile application of 2,4-dimethylbenzenethiol is in the synthesis of
Vortioxetine (Trintellix), a multimodal antidepressant.[1][4]

Mechanism of Synthesis

The thiol acts as a nucleophile in a palladium-catalyzed C-S cross-coupling (Buchwald-Hartwig
type) or a nucleophilic aromatic substitution (SnAr) reaction with an appropriate aryl halide
(e.g., 2-bromoiodobenzene derivative) to form the core bis-aryl sulfide structure.[1]
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Why this Thiol? The 2,4-dimethyl substitution pattern is not arbitrary.[1] It provides:

o Metabolic Stability: The methyl groups block the metabolically vulnerable ortho/para
positions on the phenyl ring.[1]

o Receptor Selectivity: The steric bulk dictates the twist angle of the thioether linkage,
optimizing fit within the Serotonin Transporter (SERT) pocket.[1]

Visualization: Vortioxetine Fragment Assembly
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Caption: The strategic role of 2,4-Dimethylbenzenethiol in assembling the thioether backbone
of the antidepressant Vortioxetine.[1]

Safety & Handling Protocols

Warning: This compound is a Stench agent and a Skin/Eye Irritant.[1]

6.1 Hazard Profile (GHS)
e H226: Flammable liquid and vapor.[1][5][6]

e H315/H319: Causes skin and serious eye irritation.[1][5]

o H335: May cause respiratory irritation.[1][5][7]

6.2 Odor Neutralization Protocol

Never wash thiol glassware directly with water.[1]

e Prepare Bath: 10% Sodium Hypochlorite (Bleach) or dilute H20:2 in basic solution.[1]
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e Soak: Submerge all glassware/syringes for 2 hours.
o Chemistry: Oxidation converts the smelly thiol (-SH) to the odorless sulfonate (-SOsH).[1]

e Rinse: Wash with acetone, then water.[1]

6.3 Storage

e Atmosphere: Store under Argon or Nitrogen.[1] Oxygen promotes disulfide formation
(dimerization).[1]

e Temp: 2-8°C recommended to minimize vapor pressure and smell.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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